Cas no 1797967-08-8 (1-4-(thiophen-2-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one)

• Product Name: 1-4-(thiophen-2-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one
• CAS No: 1797967-08-8
• MF: C₁₅H₁₇NOS₂
• MW: 291.431581258774
• CID: 5999367
• PubChem ID: 71807057
• Update Time: 2025-10-29

1-4-(thiophen-2-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(thiophen-2-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one
• F6436-3550
• AKOS024560276
• 1-(4-(thiophen-2-yl)piperidin-1-yl)-2-(thiophen-3-yl)ethanone
• 1797967-08-8
• 2-thiophen-3-yl-1-(4-thiophen-2-ylpiperidin-1-yl)ethanone
• 1-[4-(thiophen-2-yl)piperidin-1-yl]-2-(thiophen-3-yl)ethan-1-one
• 1-(4-(thiophen-2-yl)piperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one

• Inchi： 1S/C15H17NOS2/c17-15(10-12-5-9-18-11-12)16-6-3-13(4-7-16)14-2-1-8-19-14/h1-2,5,8-9,11,13H,3-4,6-7,10H2
• InChI Key： ZJSDIOUTAPMDIR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN(C(CC2=CSC=C2)=O)CC1

Computed Properties

• Exact Mass: 291.07515651g/mol
• Monoisotopic Mass: 291.07515651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-4-(thiophen-2-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one

Introduction to 1-4-(thiophen-2-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one (CAS No. 1797967-08-8) and Its Emerging Applications in Chemical Biology

1-4-(thiophen-2-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one, identified by the CAS number 1797967-08-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to a class of heterocyclic derivatives characterized by the presence of thiophene and piperidine moieties, which are well-documented for their potential biological activities. The intricate arrangement of these aromatic and nitrogen-containing rings endows the compound with distinct chemical properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The compound's structure, featuring a central ethanone bridge connected to two thiophene rings at positions 2 and 3, and a piperidine ring at position 1, creates a multifaceted scaffold that can interact with various biological targets. The thiophene rings contribute to hydrophobic interactions and aromatic stacking, while the piperidine moiety introduces basicity and potential binding affinity to acidic or negatively charged residues in proteins. This combination of structural elements has been leveraged in the design of molecules with enhanced binding affinity and selectivity, which are critical for therapeutic applications.

In recent years, there has been growing interest in exploring the biological activities of thiophene-piperidine derivatives due to their demonstrated efficacy in modulating key biological pathways. For instance, studies have highlighted the potential of such compounds as kinase inhibitors, which play a crucial role in cancer therapy. The presence of multiple aromatic rings in 1-4-(thiophen-2-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one allows for π-stacking interactions with target proteins, which can enhance binding stability. Additionally, the piperidine ring can engage in hydrogen bonding or salt bridge formation, further optimizing interactions with biological macromolecules.

One of the most compelling aspects of this compound is its versatility in drug design. The structural framework can be modified to fine-tune pharmacokinetic properties, such as solubility and metabolic stability, while maintaining or enhancing biological activity. This flexibility has made it a valuable scaffold for medicinal chemists seeking to develop novel therapeutics. Recent computational studies have predicted that derivatives of 1-4-(thiophen-2-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one may exhibit inhibitory effects on enzymes involved in inflammation and immune response, suggesting potential applications in treating autoimmune diseases and chronic inflammatory conditions.

The synthesis of 1-4-(thiophen-2-yli)piperidin--y--2-thien--y--3-yli]ethanone (CAS No. 1797967_08_8) involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps typically include cyclization reactions to form the thiophene and piperidine rings, followed by functional group interconversions to introduce the ethanone bridge. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening studies for biological activity.

From a chemical biology perspective, this compound serves as an excellent model system for studying structure-function relationships in drug design. Its unique architecture allows researchers to investigate how specific structural features influence binding affinity and selectivity towards biological targets. By systematically modifying substituents on the thiophene or piperidine rings, scientists can gain insights into the molecular determinants that govern biological activity. These insights are invaluable for developing next-generation drugs with improved efficacy and reduced side effects.

The growing body of research on thiophene-piperidine derivatives underscores their significance as pharmacological tools. Preclinical studies have demonstrated that certain analogs exhibit promising therapeutic profiles across multiple disease indications. For example, some derivatives have shown anti-proliferative effects in cancer cell lines by inhibiting key signaling pathways involved in cell growth and survival. Similarly, others have demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function. These findings highlight the therapeutic potential of compounds like 1_4_(_thiophen_2_yl_)piperidin_1_yl_2_(_thiophen_3_yl_)ethan_1_one (CAS No._1797967_08_8).

As research continues to uncover new biological functions and therapeutic applications for heterocyclic compounds, 1_4_(thiophen_2_yli)piperidin--y--2_thien--y--3_yli]ethanone (CAS No._1797967__08__8) is poised to play an increasingly important role in drug discovery efforts. Its unique structural features offer a rich foundation for designing molecules with tailored biological activities, making it a cornerstone of modern medicinal chemistry research. Future studies will likely focus on optimizing synthetic routes for scalability while exploring novel derivatives with enhanced pharmacological properties.